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Compound of Interest

Compound Name: Inosine-13C3

Cat. No.: B12384670

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Inosine-
13C3. As a stable isotope-labeled compound, its primary chemical and toxicological properties
are considered analogous to its unlabeled counterpart, Inosine. The following information is
based on available data for Inosine and established best practices for laboratory chemical
safety.

Hazard Identification and Classification

Inosine-13C3, like Inosine, is not classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2][3]
However, it should be handled with the standard care afforded to all chemical reagents in a
laboratory setting. The material should be considered potentially hazardous until
comprehensive toxicological data becomes available.[3]

Primary Routes of Exposure:

Ingestion

Inhalation (of dust)

Skin contact

Eye contact
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Toxicological Data (for non-labeled Inosine)

Endpoint Value Species Source

Acute Oral Toxicity

>10,000 mg/kg Rat ECHA[1]
(LD50)

The high LD50 value suggests a low level of acute toxicity. However, data on other toxicological
endpoints such as skin/eye irritation, carcinogenicity, and reproductive toxicity are largely
unavailable. Therefore, minimizing exposure is a prudent measure.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure the safety of
laboratory personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE when handling Inosine-13C3,
particularly in its solid, powdered form.

Protection Type Recommended Equipment  Standard

Safety glasses with side EN 166 (EU) or OSHA 29 CFR

Eye Protection )
shields or goggles 1910.133

) Chemical-resistant gloves
Hand Protection o EN 374
(e.g., nitrile rubber)

Skin and Body Laboratory coat N/A

) Particulate filter respirator (if
Respiratory ] EN 143 or NIOSH approved
dust is generated)

Hygiene and Handling Practices

¢ Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
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¢ Avoid Inhalation: Do not breathe dust. Handle in a well-ventilated area or in a chemical fume
hood if there is a risk of aerosol or dust formation.

o General Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or
smoking. Remove contaminated clothing promptly.

e Food and Drink: Do not store or consume food and beverages in areas where chemicals are
handled.

Pipetting: Do not use mouth suction for pipetting.

Storage Conditions

» Container: Keep the container tightly closed.

o Environment: Store in a dry, cool, and well-ventilated place. Some suppliers recommend
long-term storage at -20°C.

¢ Incompatibilities: Store away from strong oxidizing agents.

Experimental Workflows and Safety Procedures

The following diagrams illustrate standardized workflows for handling chemical compounds like
Inosine-13C3 and selecting the appropriate PPE.
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Preparation Phase

Review Safety Data Sheet (SDS)
(Using Inosine SDS as reference)

'

Assess Risks for the Planned Procedure

'

Select and Inspect
Personal Protective Equipment (PPE)

Handling Phase

Work in a Well-Ventilated Area
(e.g., Fume Hood)

'

Weigh and Prepare Solutions

'

Perform Experiment

Post-Experiment Phase

Decontaminate Work Area and Equipment

'

Dispose of Waste in Labeled Containers

'

Remove PPE and Wash Hands

Click to download full resolution via product page

Safe Handling Workflow for Inosine-13C3.
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Handling Inosine-13C3?

Required PPE:
- Lab Coat
- Nitrile Gloves

Is the compound a solid/powder?
Potential for dust generation?

Add:
Particulate Respirator

No

Working with solutions?
Potential for splash?

Add:
Safety Goggles/Glasses

Proceed with Experiment

Click to download full resolution via product page

PPE Selection Decision Tree.
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Emergency and First Aid Procedures

In the event of an exposure or spill, follow these guidelines.

First Aid Measures
Exposure Route First Aid Action

_ Move the person to fresh air. If symptoms
Inhalation _ . _
persist, seek medical advice.

) Remove contaminated clothing. Wash the
Skin Contact .
affected area with plenty of soap and water.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical attention.

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a doctor or Poison Control Center

if you feel unwell.

Spill Response

» Containment: For spills of solid material, prevent the formation of dust.

o Clean-up: Carefully sweep up the spilled material and place it in a suitable, labeled container
for disposal.

¢ Ventilation: Ensure the area is well-ventilated.

o PPE: Wear appropriate personal protective equipment during clean-up.

Disposal Considerations

Dispose of waste Inosine-13C3 and contaminated materials in accordance with local, state,
and federal regulations. Do not empty into drains. Consult with your institution's environmental
health and safety (EHS) department for specific guidance.
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Conclusion

While Inosine-13C3 is not classified as a hazardous material, prudent laboratory practices are
essential for safe handling. By following the guidelines outlined in this document, researchers
can minimize their risk of exposure and ensure a safe laboratory environment. Always refer to
your institution's specific safety protocols and consult with your EHS department for any
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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